Cas no 26993-16-8 (4-Formylphenyl b-D-Glucopyranoside)

4-Formylphenyl b-D-Glucopyranoside structure
26993-16-8 structure
Product Name:4-Formylphenyl b-D-Glucopyranoside
CAS No:26993-16-8
MF:C13H16O7
MW:284.261944770813
MDL:MFCD08704111
CID:250499
PubChem ID:7573800
Update Time:2025-04-19

4-Formylphenyl b-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(b-D-glucopyranosyloxy)-
    • 4-FORMYLPHENYL B-D-GLUCOPYRANOSIDE
    • CHEMBL461515
    • CTK8F5959
    • HELECIN
    • helicidum
    • helicin hydrate
    • Helicid
    • 4-Formylphenyl beta-D-glucopyranoside
    • 4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
    • 4'-Formylphenyl-beta-d-glucopyranoside
    • Gastrodin Impurity 1
    • 4-formylphenyl-O-beta-Dglucopyranoside
    • BDBM50245886
    • 4-formylphenyl-O-beta-D-glucopyranoside
    • 4-(beta-d-glucopyranosyloxy)benzaldehyde
    • AX8
    • 4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)benzaldehyde
    • AKOS015960450
    • 26993-16-8
    • AS-49890
    • AC-7974
    • Q-201187
    • (2S,3R,4S,5S,6R)-4-(3,4,5-Trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy)-benzaldehyde
    • A925039
    • PD182179
    • SCHEMBL987981
    • A-D-glucopyranoside
    • 4-FORMYLPHENYL-BETA-D-GLUCOPYRANOSIDE
    • 4-Formylphenyl
    • CS-0139019
    • N88424
    • 4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
    • MFCD08704111
    • 4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)benzaldehyde
    • W-202142
    • IMIPEMIDE; IMIPENEM; IMIPENEN; N-FORMIMIDOYLTHIENAMYCIN; TIENAMYCIN
    • 4-Formylphenyl b-D-Glucopyranoside
    • MDL: MFCD08704111
    • Inchi: 1S/C13H16O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11+,12-,13-/m1/s1
    • InChI Key: OLZAGZCCJJBKNZ-UJPOAAIJSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 284.08960285g/mol
  • Monoisotopic Mass: 284.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 116

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 559.9±50.0 °C at 760 mmHg
  • Flash Point: 215.8±23.6 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Formylphenyl b-D-Glucopyranoside Security Information

4-Formylphenyl b-D-Glucopyranoside Pricemore >>

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